benzo[d]thiazol-6-yl(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methanone

• IUPAC Name: 1,3-benzothiazol-6-yl-(2-chloro-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methanone
• InChI: InChI=1S/C15H11ClN2OS2/c16-14-6-10-7-18(4-3-12(10)21-14)15(19)9-1-2-11-13(5-9)20-8-17-11/h1-2,5-6,8H,3-4,7H2
• InChI Key: LBJJOCILRWGCFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC(=C2)Cl)C(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C15H11ClN2OS2
• Molecular Weight: 334.8 g/mol

Description

Benzo[d]thiazol-6-yl(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methanone, also known as BTCP, is a chemical compound that has been widely studied for its potential applications in scientific research.

Scientific Research Applications

Synthesis and Antimicrobial Activity

The synthesis of derivatives related to benzo[d]thiazol-6-yl compounds has been extensively studied. For instance, Patel et al. (2011) reported the synthesis and in vitro antimicrobial activity of new pyridine derivatives, highlighting their variable and modest activity against bacterial and fungal strains. This study demonstrates the potential of these compounds in developing new antimicrobials (Patel, Agravat, & Shaikh, 2011).

Anti-mycobacterial Chemotypes

Research by Pancholia et al. (2016) identified benzo[d]thiazol-2-yl(piperazin-1-yl)methanones as new anti-mycobacterial chemotypes. Their study on thirty-six structurally diverse benzo[d]thiazole-2-carboxamides showed significant anti-tubercular activity, with some compounds exhibiting low cytotoxicity, indicating their potential as therapeutic agents against tuberculosis (Pancholia, Dhameliya, Shah, Jadhavar, Sridevi, Yogeshwari, Sriram, & Chakraborti, 2016).

Catalytic and Material Applications

A study by Ghorbanloo and Alamooti (2017) explored the encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y, demonstrating its efficiency as a reusable catalyst for the oxidation of primary alcohols and hydrocarbons. This work highlights the role of benzo[d]thiazol-6-yl derivatives in enhancing catalytic behavior and operational flexibility in heterogeneous catalysis (Ghorbanloo & Alamooti, 2017).

Organic Electronics

In the realm of organic electronics, derivatives of benzo[d]thiazol-6-yl compounds have been utilized in the synthesis of electrochromic materials and polymers for solar cells. For example, Ming et al. (2015) discussed the use of thiadiazolo[3,4-c]pyridine, an analog of benzothiadiazole, in developing fast-switching green electrochromic polymers with low bandgap, indicating the potential of these compounds in creating efficient electrochromic devices (Ming, Zhen, Lin, Zhao, Xu, & Lu, 2015).